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cycloxydim (1SO); 2-(N-

ethoxybutanimidoyl)-3-hydroxy-5-
Compound Name:

(tetrahydro-2H-thiopyran-3-

yl)cyclohex-2-en-1-one

Cat. No.: B606887

Technical Guide: Physicochemical Properties of
Pure Cycloxydim

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cycloxydim is a selective, post-emergence herbicide belonging to the cyclohexanedione
chemical family.[1] It is primarily utilized for the control of grass weeds in a variety of broadleaf
crops.[1] The efficacy and environmental fate of cycloxydim are intrinsically linked to its
physical and chemical properties. This technical guide provides an in-depth overview of the
core physicochemical characteristics of the pure cycloxydim active ingredient, detailed
experimental protocols for their determination, and visualizations of its mechanism of action
and a representative experimental workflow.

Chemical Identity

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b606887?utm_src=pdf-interest
https://books.google.co.uk/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC&redir_esc=y
https://books.google.co.uk/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC&redir_esc=y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Common Name Cycloxydim

(5RS)-2-[(EZ)-1-
(ethoxyimino)butyl]-3-hydroxy-

IUPAC Name ) [2]
5-[(3RS)-thian-3-yl]cyclohex-2-
en-1-one

CAS Registry Number 101205-02-1

Molecular Formula C17H27NO3S [3]

Molecular Weight 325.5 g/mol [4]

Physical Properties

The physical properties of cycloxydim are crucial for its formulation, application, and behavior in
the environment.

Property Value Conditions

Colorless, odorless crystals.
The technical grade may

Physical Form appear as yellow-beige [4]
crystals with a weak aromatic

odor.

Melting Point ~41 °C [31[4]

Decomposes before boiling.

An endothermic effect is

Boiling Point ] [2]
observed at approximately 200
°C.
Density 1.12 g/cm3 20 °C[4]
Vapor Pressure <0.01 mPa 20 °C[4]
Flash Point 119 °C (technical grade) [4]
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Chemical Properties

The chemical properties of cycloxydim influence its reactivity, stability, and interaction with
biological systems.

Property Value Conditions
pKa ~4.17 [4]
Octanol-Water Partition
Coefficient (logP) 136 PH 7, 25 °ClA]
Water Solubility 40 mg/L 20 °C[4]
Solubility in Organic Solvents
(g/kg at 20°C)

Acetone >1000 [4]

Ethanol >1000 [4]

Dichloromethane >1000 [4]

Ethyl acetate >1000 [4]

Toluene >1000 [4]

n-hexane 29 [4]

Stable at room temperature for
N one year; unstable above 30
Stability . [4]
C. Decomposes at

approximately 127 °C.

Experimental Protocols

The determination of the physicochemical properties of cycloxydim follows standardized
methodologies, primarily those established by the Organisation for Economic Co-operation and
Development (OECD).

Melting Point (OECD Guideline 102)
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Method: Capillary Tube Method

Sample Preparation: A small amount of finely powdered pure cycloxydim is introduced into a
capillary tube, which is then sealed at one end.

Apparatus: The capillary tube is placed in a heated metal block or a liquid bath with a
calibrated thermometer.

Procedure: The temperature is raised at a slow, controlled rate.

Determination: The temperatures at which the substance begins to melt and at which it is
completely molten are recorded as the melting range.

Boiling Point (OECD Guideline 103)

As cycloxydim decomposes before boiling, a standard boiling point determination is not

applicable. Instead, thermal analysis techniques are employed.

Method: Differential Scanning Calorimetry (DSC)

Sample Preparation: A small, weighed amount of pure cycloxydim is placed in a sealed
aluminum pan. An empty sealed pan is used as a reference.

Apparatus: The sample and reference pans are placed in a DSC instrument.
Procedure: The temperature is increased at a constant rate.

Determination: The instrument measures the difference in heat flow to the sample and the
reference. An endothermic peak indicates the temperature range over which decomposition
occurs.

Vapor Pressure (OECD Guideline 104)

Method: Gas Saturation Method

e Principle: A stream of inert gas is passed over the substance at a known flow rate, allowing

the gas to become saturated with the vapor of the substance.
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e Procedure: The amount of substance transported by the gas is determined by trapping and
quantifying it.

o Calculation: The vapor pressure is calculated from the mass of the substance transported,
the volume of gas passed, and the temperature.

Water Solubility (OECD Guideline 105)

Method: Flask Method

Procedure: An excess amount of pure cycloxydim is added to a flask containing purified
water.

Equilibration: The flask is agitated at a constant temperature until saturation is reached.

Separation: The undissolved solid is removed by centrifugation or filtration.

Analysis: The concentration of cycloxydim in the aqueous phase is determined by a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC).

n-Octanol-Water Partition Coefficient (logP) (OECD
Guideline 117)

Method: HPLC Method

 Principle: The retention time of cycloxydim on a reverse-phase HPLC column is correlated
with its logP value.

» Calibration: A series of reference compounds with known logP values are injected to create a
calibration curve of retention time versus logP.

o Sample Analysis: A solution of cycloxydim is injected into the HPLC system under the same
conditions.

o Determination: The logP of cycloxydim is determined from its retention time using the
calibration curve.

Dissociation Constant (pKa) (OECD Guideline 112)
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Method: Titration Method

e Procedure: A solution of cycloxydim in water is titrated with a standard solution of a strong
base (e.g., NaOH).

o Measurement: The pH of the solution is monitored throughout the titration using a calibrated
pH meter.

o Determination: The pKa is determined from the pH at the half-equivalence point on the
titration curve.

Mechanism of Action and Experimental Workflow

Visualizations
Signaling Pathway: Inhibition of Acetyl-CoA Carboxylase

Cycloxydim's herbicidal activity stems from its inhibition of the enzyme Acetyl-CoA Carboxylase
(ACCase).[2][5] This enzyme is critical for the biosynthesis of fatty acids, which are essential
components of plant cell membranes.[2] By blocking ACCase, cycloxydim disrupts the
formation of new cell membranes, leading to the cessation of growth and eventual death of
susceptible grass species.[1]

Fatty Acid Biosynthesis Pathway

ACCase

Acetyl-CoA
Malonyl-CoA P Fatty Acids [——®| Cell Membranes

Inhibition
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Click to download full resolution via product page

Caption: Cycloxydim inhibits the ACCase enzyme, blocking fatty acid synthesis.

Experimental Workflow: LogP Determination by HPLC
(OECD 117)

The following diagram outlines the typical workflow for determining the octanol-water partition
coefficient (LogP) of a substance using the HPLC method as described in OECD Guideline
117.
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Caption: Workflow for LogP determination using the HPLC method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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